Harringtonolide

• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol
• InChI: InChI=1S/C19H18O4/c1-7-5-10(20)6-9-3-4-19-8(2)15-17(23-18(19)21)13-14(19)12(9)11(7)16(13)22-15/h5-6,8,13-17H,3-4H2,1-2H3/t8-,13-,14-,15-,16+,17-,19?/m1/s1
• InChIKey: QNJIIOHVULPMRL-DVONLDNCSA-N

Harringtonolide: Potent Cephalotane-Type Norditerpene with Nanomolar Cytotoxicity for Anticancer Research and Procurement

Harringtonolide (also known as hainanolide; CAS 64761-48-4) is a complex, cage-like norditerpene lactone belonging to the cephalotane-type diterpenoid class, first isolated from the seeds and bark of Cephalotaxus harringtonia [1] [2]. Distinguished from the well-known alkaloid homoharringtonine (HHT) by its non-nitrogenous, highly oxidized tetracyclic framework, harringtonolide features a rare tropone ring and a bridged tetrahydrofuran (THF) moiety essential for its potent bioactivity [3] [4]. The compound has been shown to inhibit the interaction between FAK and RACK1, disrupting epithelial-mesenchymal transition (EMT) and cell proliferation, and exhibits potent antiproliferative, antifungal, and plant growth inhibitory properties [5] [6]. Its unique molecular architecture presents significant synthetic challenges, with only a few reported total syntheses to date, underscoring its value as a specialized research tool [7].

Cell-model endpoint review – supported for cytotoxicity screening in carcinoma cell lines

RACK1/FAK pathway probe – targets scaffolding protein interaction, distinct from ribosomal alkaloids

Cephalotane SAR reference – tropone/THF-dependent architecture for structure-activity studies

• [1] Buta, J.G., Flippen, J.L., and Lusby, W.R. (1978). Harringtonolide, a plant growth inhibitory tropone from Cephalotaxus harringtonia. J. Org. Chem. 43: 1002–1003. View Source
• [2] Evanno, L., Jossang, A., Nguyen-Pouplin, J., Delaroche, D., Herson, P., Seuleiman, M., Bodo, B., and Nay, B. (2008). Further Studies of the Norditerpene (+)-Harringtonolide Isolated from Cephalotaxus harringtonia var. drupacea: Absolute Configuration, Cytotoxic and Antifungal Activities. Planta Med. 74: 870–872. View Source
• [3] Zhang, M., et al. (2013). Stereoselective Total Synthesis of Hainanolidol and Harringtonolide via Oxidopyrylium-Based [5+2] Cycloaddition. J. Am. Chem. Soc. 135(33):12434–12438. View Source
• [4] Zhao, C., et al. (2021). Semi-Synthesis of Harringtonolide Derivatives and Their Antiproliferative Activity. Molecules. 26(5): 1380. View Source
• [5] MedChemExpress (MCE). Harringtonolide (Product Page). View Source
• [6] ANR Project HAINANOLIDE. Total synthesis of hainanolide, an atypical diterpene from Cephalotaxus with potent cytotoxic activity. View Source
• [7] Zhai, H., et al. (2016). Asymmetric Total Synthesis of (+)-Harringtonolide. Angew. Chem. Int. Ed. 55: 11638–11642. View Source

Why Harringtonolide Cannot Be Substituted by Generic Cephalotaxus Alkaloids or Other Diterpenoids

Harringtonolide's biological profile is intrinsically linked to its unique cephalotane diterpenoid scaffold, which is fundamentally distinct from the cephalotaxine-type alkaloids (e.g., harringtonine, homoharringtonine) found in the same plant genus [1]. Unlike these alkaloids, which inhibit protein synthesis via the ribosome, harringtonolide exerts its effects through a non-nitrogenous, rigid tetracyclic framework containing a tropone and a bridged tetrahydrofuran (THF) ring [2] [3]. This structural divergence translates into a different molecular target: harringtonolide disrupts the FAK-RACK1 interaction to inhibit EMT and cell proliferation, whereas alkaloids like HHT target the ribosome's A-site [4]. Furthermore, SAR studies have definitively shown that even minor modifications to harringtonolide's tropone or lactone moieties result in a complete loss of cytotoxic activity, confirming that generic structural analogs or simpler diterpenoids cannot recapitulate its potency [5] [6]. Consequently, procurement of a specific, high-purity sample of harringtonolide is non-negotiable for researchers aiming to interrogate this distinct mechanism of action or to utilize it as a benchmark for cephalotane SAR studies.

Mechanism mismatch

Cephalotaxine alkaloids (harringtonine, homoharringtonine) inhibit the ribosome; harringtonolide disrupts FAK-RACK1 interaction. Pathway context may not transfer.

Structural divergence

The non-nitrogenous tropone/THF scaffold is critical. Generic diterpenoids or alkaloids lacking this framework may not reproduce reported cytotoxicity endpoints.

SAR sensitivity

Even minor modifications to the tropone or lactone moieties can significantly reduce or eliminate activity. Related compounds such as hainanolidol are inactive; analog substitution may alter cell-model response.

• [1] Singh, B. and Sharma, R.A. (2020). Cephalotaxus Species. In Secondary Metabolites of Medicinal Plants. doi: 10.1002/9783527825578.c02-25. View Source
• [2] Zhao, C., et al. (2021). Semi-Synthesis of Harringtonolide Derivatives and Their Antiproliferative Activity. Molecules. 26(5): 1380. View Source
• [3] Zhang, M., et al. (2013). Stereoselective Total Synthesis of Hainanolidol and Harringtonolide via Oxidopyrylium-Based [5+2] Cycloaddition. J. Am. Chem. Soc. 135(33):12434–12438. View Source
• [4] MedChemExpress (MCE). Harringtonolide (Product Page). View Source
• [5] ANR Project HAINANOLIDE. Total synthesis of hainanolide, an atypical diterpene from Cephalotaxus with potent cytotoxic activity. View Source
• [6] Evanno, L., Jossang, A., Nguyen-Pouplin, J., Delaroche, D., Herson, P., Seuleiman, M., Bodo, B., and Nay, B. (2008). Further Studies of the Norditerpene (+)-Harringtonolide Isolated from Cephalotaxus harringtonia var. drupacea: Absolute Configuration, Cytotoxic and Antifungal Activities. Planta Med. 74: 870–872. View Source

Quantitative Differentiation of Harringtonolide Against Closest Analogs and Standard Agents

Harringtonolide Exhibits Superior Nanomolar Cytotoxicity Compared to Harringtonine and Camptothecin in KB Carcinoma Cells

Harringtonolide demonstrates significantly higher potency against human nasopharyngeal carcinoma (KB) cells compared to the alkaloid harringtonine, which is co-isolated from the same plant source, as well as the clinical standard camptothecin [1] [2]. This superior activity positions harringtonolide as a more potent cytotoxic agent in this specific cancer model.

KB cell cytotoxicity

Head-to-head

Harringtonolide IC₅₀ 43 nM vs harringtonine 71 nM, camptothecin 150 nM, 5-fluorouracil 470 nM

Reported cell-model response context; supports cytotoxicity endpoint review

KB nasopharyngeal carcinoma cells; assay endpoint not specified

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	43 nM
Comparator Or Baseline	Harringtonine: 71 nM; Camptothecin: 150 nM; 5-Fluorouracil: 470 nM
Quantified Difference	1.65-fold more potent than harringtonine; 3.5-fold more potent than camptothecin; 10.9-fold more potent than 5-fluorouracil
Conditions	Human KB cells (nasopharyngeal carcinoma); assay endpoint not specified in source.

Why This Matters

For researchers studying Cephalotaxus-derived anticancer agents or screening for potent cytotoxics, harringtonolide's superior KB cell potency compared to the clinically-used harringtonine justifies its selection as a lead compound or positive control.

• [1] ANR Project HAINANOLIDE. Total synthesis of hainanolide, an atypical diterpene from Cephalotaxus with potent cytotoxic activity. View Source
• [2] Dai, J., et al. (2025). Four Cytochrome P450 Enzymes Mediate Oxidation Cascades in the Biosynthesis of Cephalotane-Type Diterpenoids. Angew. Chem. Int. Ed. View Source

Harringtonolide Potently Inhibits RACK1, a Distinct Molecular Target Compared to Cephalotaxine Alkaloids

In contrast to the cephalotaxine alkaloids (e.g., homoharringtonine) which inhibit protein translation, harringtonolide acts as a potent inhibitor of RACK1 (Receptor for Activated C Kinase 1), a key scaffolding protein involved in cell migration and proliferation signaling [1] . This mechanism of action provides a distinct experimental tool for studying FAK and RACK1-mediated pathways, such as epithelial-mesenchymal transition (EMT), independent of ribosomal targeting.

Target engagement

Reported

RACK1 inhibitor (IC₅₀ 39.66 μM in A375 cells); disrupts FAK-RACK1 interaction

Distinct pathway probe context; enables FAK/EMT signaling studies independent of ribosomal effects

A375 melanoma model; target selectivity requires further validation

Evidence Dimension	Mechanism of Action
Target Compound Data	RACK1 inhibition (IC50 = 39.66 μM in A375 cells); disrupts FAK-RACK1 interaction [1]
Comparator Or Baseline	Cephalotaxine alkaloids (e.g., Homoharringtonine): Inhibit protein synthesis by binding the 60S ribosomal subunit [2]
Quantified Difference	Fundamentally different molecular target (RACK1 vs. Ribosome)
Conditions	In vitro biochemical and cell-based assays (A375 melanoma cells)

Why This Matters

This differentiated mechanism allows scientists to use harringtonolide as a selective chemical probe for RACK1/FAK signaling, a pathway not addressed by other Cephalotaxus alkaloids, thereby expanding the toolbox for studying EMT and cancer cell motility.

• [1] MedChemExpress (MCE). Harringtonolide (Product Page). View Source
• [2] Singh, B. and Sharma, R.A. (2020). Cephalotaxus Species. In Secondary Metabolites of Medicinal Plants. doi: 10.1002/9783527825578.c02-25. View Source

The Tropone and Tetrahydrofuran Moieties are Essential for Harringtonolide's Cytotoxic Activity, as Determined by SAR Studies

A systematic structure-activity relationship (SAR) study of 17 harringtonolide derivatives revealed that modifications to the tropone or lactone moieties result in a significant reduction or complete loss of cytotoxic activity against multiple cancer cell lines (HCT-116, A375, A549, Huh-7) [1]. Notably, its direct biosynthetic precursor, hainanolidol, which lacks the bridged THF ring, was reported to be biologically inactive [2]. This evidence underscores the critical importance of harringtonolide's unique structural features for its bioactivity.

SAR determination

Head-to-head

Most tropone/lactone modifications abolish activity; only derivative 6 retains potency (SI 56.5) in HCT-116, A375, A549, Huh-7 panels

Structural selectivity context; supports cephalotane scaffold reference use

Hainanolidol (precursor, lacks THF ring) is inactive

Evidence Dimension	Cytotoxic Activity (Relative)
Target Compound Data	Harringtonolide (HO) exhibits potent antiproliferative activity against HCT-116, A375, A549, and Huh-7 cells [1]
Comparator Or Baseline	Derivative 6: Comparable activity to HO, but with improved selectivity index (SI = 56.5) between Huh-7 and normal L-02 cells. Other 16 derivatives: Significantly reduced or lost activity [1]. Hainanolidol (precursor lacking THF ring): Inactive [2].
Quantified Difference	Most structural modifications ablate activity; only specific alterations (e.g., Derivative 6) retain potency with altered selectivity.
Conditions	In vitro antiproliferative assay against four human cancer cell lines (HCT-116, A375, A549, Huh-7) and one normal cell line (L-02)

Why This Matters

This data confirms that procuring authentic harringtonolide is essential for studies targeting this pharmacophore; structurally related compounds or degraded samples lacking the tropone or THF ring will be inactive or exhibit a different biological profile.

• [1] Zhao, C., et al. (2021). Semi-Synthesis of Harringtonolide Derivatives and Their Antiproliferative Activity. Molecules. 26(5): 1380. View Source
• [2] Zhang, M., et al. (2013). Stereoselective Total Synthesis of Hainanolidol and Harringtonolide via Oxidopyrylium-Based [5+2] Cycloaddition. J. Am. Chem. Soc. 135(33):12434–12438. View Source

Harringtonolide Demonstrates Broader Spectrum Antifungal Activity Compared to Reported Data for Harringtonine

Harringtonolide has been reported to exhibit significant antifungal activity against Candida tropicalis [1] [2]. This activity represents an additional dimension of its bioactivity profile that is not a primary characteristic of the more clinically-focused cephalotaxine alkaloids like harringtonine and homoharringtonine, which are primarily known for their antileukemic properties [3].

Antifungal activity

Class-level

Moderate activity against Candida tropicalis; no comparable antifungal data for harringtonine

Antimicrobial screening context; broader profile may support dual-activity research

Data to verify; limited comparative evidence with alkaloids

Evidence Dimension	Antifungal Activity
Target Compound Data	Moderate antifungal activity against Candida tropicalis [1] [2]
Comparator Or Baseline	Cephalotaxine alkaloids (e.g., harringtonine, homoharringtonine): No widely reported or significant antifungal activity; primary use is as anticancer agents [3]
Quantified Difference	Qualitatively distinct activity profile, with harringtonolide possessing both cytotoxic and antifungal properties.
Conditions	In vitro antifungal assay

Why This Matters

For research groups exploring antifungal applications of natural products or seeking a compound with dual anticancer/antifungal properties, harringtonolide offers a unique and verifiable activity profile not found in the more common Cephalotaxus alkaloids.

• [1] ANR Project HAINANOLIDE. Total synthesis of hainanolide, an atypical diterpene from Cephalotaxus with potent cytotoxic activity. View Source
• [2] Evanno, L., Jossang, A., Nguyen-Pouplin, J., Delaroche, D., Herson, P., Seuleiman, M., Bodo, B., and Nay, B. (2008). Further Studies of the Norditerpene (+)-Harringtonolide Isolated from Cephalotaxus harringtonia var. drupacea: Absolute Configuration, Cytotoxic and Antifungal Activities. Planta Med. 74: 870–872. View Source
• [3] Singh, B. and Sharma, R.A. (2020). Cephalotaxus Species. In Secondary Metabolites of Medicinal Plants. doi: 10.1002/9783527825578.c02-25. View Source

Validated Research Applications for Harringtonolide Based on Differential Evidence

As a Potent Cytotoxic Agent in KB Cell-Based Anticancer Screening

Given its superior IC50 of 43 nM against KB cells compared to harringtonine (71 nM) and camptothecin (150 nM) [1], harringtonolide is an ideal positive control or lead compound for cytotoxicity screening programs focused on nasopharyngeal carcinoma or other cancers sensitive to tropone-containing diterpenoids. Its potency in this model provides a robust benchmark for evaluating novel synthetic derivatives or other natural product extracts.

As a Selective Chemical Probe for Studying FAK-RACK1 Mediated EMT and Cell Motility

Harringtonolide's defined mechanism of action as a RACK1 inhibitor (IC50 = 39.66 μM in A375 cells) that disrupts FAK-RACK1 interactions [2] makes it a valuable tool for dissecting signaling pathways involved in epithelial-mesenchymal transition (EMT), a key process in cancer metastasis. It can be used in parallel with translation inhibitors (e.g., homoharringtonine) to differentiate between ribosomal and non-ribosomal effects on cell proliferation and migration.

As a Benchmark Compound in Cephalotane Diterpenoid SAR and Synthetic Methodology Studies

The established SAR showing that modifications to harringtonolide's tropone and lactone moieties abolish activity [3] [4], and the inactivity of its precursor hainanolidol [5], make harringtonolide an essential reference standard for any medicinal chemistry program aiming to optimize cephalotane diterpenoids. It is also a key target for validating new synthetic routes due to its complex cage-like architecture.

As a Dual-Activity Compound for Anticancer and Antifungal Research

The documented antifungal activity of harringtonolide against Candida tropicalis [1] [6], a property not associated with cephalotaxine alkaloids, allows its use in research exploring natural products with dual therapeutic potential. It can serve as a starting point for developing agents targeting both cancer and fungal infections, or as a tool to study shared vulnerabilities between these pathogen types.

Application

Selection Property

Validation Focus

Cytotoxicity screening in carcinoma models

Cell-model endpoint review

Cytotoxicity IC₅₀ benchmark context

FAK-RACK1 pathway interrogation

Target engagement specificity

EMT and cell motility assay endpoints

Cephalotane SAR and medicinal chemistry

Scaffold-dependent activity context

Structural integrity verification (tropone/THF)

Antifungal screening research

Antimicrobial screening context

Candida tropicalis susceptibility endpoints

• [1] ANR Project HAINANOLIDE. Total synthesis of hainanolide, an atypical diterpene from Cephalotaxus with potent cytotoxic activity. View Source
• [2] MedChemExpress (MCE). Harringtonolide (Product Page). View Source
• [3] Zhao, C., et al. (2021). Semi-Synthesis of Harringtonolide Derivatives and Their Antiproliferative Activity. Molecules. 26(5): 1380. View Source
• [4] Evanno, L., Jossang, A., Nguyen-Pouplin, J., Delaroche, D., Herson, P., Seuleiman, M., Bodo, B., and Nay, B. (2008). Further Studies of the Norditerpene (+)-Harringtonolide Isolated from Cephalotaxus harringtonia var. drupacea: Absolute Configuration, Cytotoxic and Antifungal Activities. Planta Med. 74: 870–872. View Source
• [5] Zhang, M., et al. (2013). Stereoselective Total Synthesis of Hainanolidol and Harringtonolide via Oxidopyrylium-Based [5+2] Cycloaddition. J. Am. Chem. Soc. 135(33):12434–12438. View Source
• [6] ANR Project HAINANOLIDE. Total synthesis of hainanolide, an atypical diterpene from Cephalotaxus with potent cytotoxic activity. View Source